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A Critical Clarification on DIANA Signals in
Neuroimaging

A recent advancement in functional magnetic resonance imaging (fMRI) known as Direct
Imaging of Neuronal Activity (DIANA) has generated significant discussion and controversy
within the neuroscience community. However, it is crucial to clarify that DIANA is a proposed
method for detecting neural activity and is not associated with the "Detection of Immobilized
and Aggregated Amyloids." Current research literature does not support the existence of a
DIANA modality for amyloid imaging.

The initial promise of DIANA was to non-invasively measure the rapid electrical signaling of
neurons, a long-standing objective in neuroscience.[1][2][3][4] This would represent a
significant leap forward from conventional fMRI, which infers neural activity indirectly by
tracking changes in blood oxygen levels, a much slower process.[3][4][5] The DIANA
technique, first detailed in 2022, suggested the ability to detect transient fMRI responses with
millisecond-level temporal resolution, seemingly coinciding with neuronal firing.[1]

However, subsequent independent studies have cast serious doubt on the validity of the
DIANA signal, with several research groups failing to replicate the original findings.[1][6][7][8] A
significant body of evidence now suggests that the observed DIANA signals are not of
neuronal origin but are rather artifacts generated by the imaging process itself.[1][2][3][9]
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The Controversy Surrounding DIANA fMRI

Multiple studies have demonstrated that DIANA-like signals can be produced in the absence of
neural activity.[1][2] For instance, these signals have been observed when the stimulation
device was unplugged and even when the subject was replaced with a water phantom.[3]
These findings strongly indicate that the signals arise from non-ideal aspects of the pulse
sequence timing and other technical artifacts of the MRI acquisition process, rather than from
direct neuronal activation.[1][2][9][10]

The core of the issue appears to be linked to the specific pulse sequence used in DIANA,
which includes a trigger for the stimulus presentation. This trigger seems to introduce artifacts
that were initially misinterpreted as neural activity.[3] A modified pulse sequence, termed DODI,
which omits this trigger interval, does not produce these signals.[1][2]

Established Modalities for Amyloid Imaging

For researchers and professionals in drug development focused on neurodegenerative
diseases like Alzheimer's, the primary tools for detecting and monitoring amyloid plaque
deposition are Positron Emission Tomography (PET) and Magnetic Resonance Imaging (MRI)
with specific contrast agents.

» Positron Emission Tomography (PET): PET is a highly sensitive and specific technique for
imaging amyloid deposits in the brain.[11] It involves the injection of a radioactive tracer that
binds to amyloid plagues, allowing for their visualization and quantification.[11] The
development of various PET tracers has enabled the in-vivo assessment of amyloid
pathology, which is crucial for early diagnosis and for evaluating the efficacy of anti-amyloid
therapies.[11][12]

e Magnetic Resonance Imaging (MRI): While standard MRI is not used to directly visualize
amyloid plaques, it plays a vital role in assessing the structural changes in the brain
associated with Alzheimer's disease. Furthermore, MRI is essential for monitoring potential
side effects of amyloid-targeting therapies, such as Amyloid-Related Imaging Abnormalities
(ARIA).[13] Research is ongoing to develop MRI contrast agents that can specifically bind to
amyloid plaques, which would offer a non-radioactive alternative to PET.[11]
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» Fluorescence Imaging: In preclinical research, fluorescent probes are used for the detection
and imaging of amyloid-f3 peptides.[14] These probes are valuable tools for studying the
mechanisms of amyloid aggregation and for screening potential therapeutic compounds in
cellular and animal models.[14]

In conclusion, the term "DIANA" in the context of contemporary imaging research refers to a
disputed fMRI technique for detecting neural activity, not a method for amyloid imaging. The
scientific community has largely concluded that the originally reported DIANA signals are
artifactual. Professionals interested in the cross-validation of imaging modalities for amyloid
detection should focus on the established and validated techniques of PET and specialized
MRI protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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